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Compound of Interest

Compound Name: Isocudraniaxanthone B

Cat. No.: B15592998

Isocudraniaxanthone B: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Isocudraniaxanthone B, a
natural product with demonstrated biological activity. This guide consolidates available data on
its molecular structure, physicochemical properties, and bioactivity, adhering to stringent data
presentation and visualization standards for a scientific audience.

Molecular Structure and Formula

Isocudraniaxanthone B is a xanthone derivative with the chemical formula C19H1806.[1] Its
structure is characterized by a tricyclic xanthen-9-one core, substituted with hydroxyl, methoxy,
and a dimethylpropenyl group.

Synonyms: 4-(1,1-Dimethyl-2-propenyl)-1,5,6-trihydroxy-3-methoxy-9H-xanthen-9-one

Chemical Structure:
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Caption: 2D structure of Isocudraniaxanthone B.

Physicochemical and Pharmacokinetic Data

A summary of the key computed and experimental properties of Isocudraniaxanthone B is
presented in Table 1.
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Property Value Source
Molecular Formula C19H1806 [1]
Molecular Weight 342.34 g/mol [1]
CAS Number 199851-52-0 [1]
Exact Mass 342.11033829 [1]

Topological Polar Surface Area  96.2 A2

[1]

Hydrogen Bond Donor Count 3

[1]

Hydrogen Bond Acceptor

6 1
Count s
Rotatable Bond Count 3 [1]
XLogP3 4.4 [1]

Biological Activity

Isocudraniaxanthone B has demonstrated notable antimalarial activity. Quantitative data from

in vitro studies are summarized in Table 2.

Test
Biological . .
Assay Organism/Cell  Activity (IC50) Source
Target )
Line
) Plasmodium
In vitro .
) ] ) ) falciparum
Antimalarial antiplasmodial 3.2 ug/mL [2]

assay

(chloroquine-

resistant strain)

Experimental Protocols
Isolation of Isocudraniaxanthone B

Isocudraniaxanthone B has been isolated from the plant Garcinia vieillardii. While the detailed

experimental protocol from the primary literature could not be accessed, the general procedure
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for the isolation of xanthones from plant material typically involves the following steps:

Plant Material Collection and Preparation
(e.g., air-drying, grinding)

'

Solvent Extraction
(e.g., maceration or Soxhlet with solvents of increasing polarity)

'

Crude Extract Fractionation
(e.g., liquid-liquid partitioning)

i

Chromatographic Separation
(e.g., column chromatography over silica gel)

i

Purification of Fractions
(e.g., preparative TLC or HPLC)

i

Structure Elucidation
(e.g., NMR, Mass Spectrometry, IR, UV)

Click to download full resolution via product page

Caption: General workflow for natural product isolation.

In Vitro Antimalarial Activity Assay

The antimalarial activity of Isocudraniaxanthone B was evaluated against a chloroquine-
resistant strain of Plasmodium falciparum. The specific, detailed protocol from the original study
is not publicly available. However, a standard in vitro antiplasmodial assay generally follows the
workflow below:
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Culturing of P. falciparum
(in human erythrocytes)

;

Preparation of Drug Plates
(serial dilutions of Isocudraniaxanthone B)

'

Incubation
(parasitized erythrocytes with the compound)

'

Assessment of Parasite Growth Inhibition
(e.g., SYBR Green I-based fluorescence assay, pLDH assay, or microscopic counting)

;

Data Analysis
(determination of IC50 values)

Click to download full resolution via product page

Caption: Typical workflow for in vitro antiplasmodial assays.

Spectroscopic Data

Detailed 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopic data for
Isocudraniaxanthone B are not available in the public domain based on the conducted
literature search. This information is crucial for the unambiguous structural confirmation and
quality control of the compound.

Proposed Mechanism of Action and Signaling
Pathways

Specific studies on the mechanism of action of Isocudraniaxanthone B have not been
identified. However, for the broader class of antimalarial xanthones, a proposed mechanism
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involves the inhibition of hemozoin formation in the food vacuole of the malaria parasite.
Plasmodium falciparum digests hemoglobin, releasing toxic free heme. The parasite detoxifies
this heme by polymerizing it into an insoluble crystal called hemozoin. Xanthones are thought
to interfere with this process.
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Caption: Proposed antimalarial mechanism of xanthones.

No specific signaling pathways involving Isocudraniaxanthone B have been elucidated in the
available literature.

Conclusion

Isocudraniaxanthone B is a promising natural product with confirmed in vitro activity against
chloroquine-resistant Plasmodium falciparum. Its xanthone scaffold represents a potential
starting point for the development of new antimalarial agents. However, a significant gap in the
publicly available data exists, particularly concerning detailed experimental protocols for its
isolation and comprehensive spectroscopic characterization (NMR data). Further research is
warranted to fully elucidate its mechanism of action, explore its potential effects on relevant
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signaling pathways, and assess its broader pharmacological profile to support future drug
development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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